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Compound of Interest

Compound Name: Dazodeunetant

Cat. No.: B15618303

For Researchers, Scientists, and Drug Development Professionals

Dazodeunetan (HORU-32) is a selective modulator of the sphingosine-1-phosphate receptor 1
(S1P1) that has been investigated for its potential therapeutic effects in autoimmune diseases.
This technical guide synthesizes the available preclinical data to provide an in-depth overview
of its mechanism of action, pharmacodynamics, and efficacy in established animal models.

Mechanism of Action: S1P1 Receptor Modulation

Dazodeunetan is a potent agonist of the S1P1 receptor. S1P receptors are a class of G protein-
coupled receptors that play a crucial role in the trafficking of lymphocytes.[1][2] The egress of T
and B cells from the thymus and secondary lymphoid tissues is dependent on the S1P gradient
between these tissues and the circulatory system.[2][3]

By acting as a functional antagonist, Dazodeunetan induces the internalization and degradation
of the S1P1 receptor on lymphocytes. This renders the lymphocytes unresponsive to the
natural S1P gradient, effectively trapping them within the lymph nodes.[1][2] This sequestration
of lymphocytes leads to a reduction in the number of circulating lymphocytes, which is a key
mechanism for its immunosuppressive effects in autoimmune conditions.[1] The selectivity for
S1P1 over other S1P receptor subtypes, such as S1P3, is a critical attribute, as S1P3 agonism
has been linked to cardiovascular side effects like transient bradycardia.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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